Viquidacin
Viquidacin
Viquidacin, also known as NXL-101, is an oral/iv antibiotic targeting Gram positive bacteria such as MRSA. In 2008 Novexel announced that it has discontinued development of viquidacin (NXL 101). The decision was based on QT interval prolongation, which was observed in healthy.
Brand Name:
Vulcanchem
CAS No.:
904302-98-3
VCID:
VC0546809
InChI:
InChI=1S/C25H29FN2O4S2/c1-32-17-5-6-21-18(13-17)24(20(26)14-27-21)22(29)7-4-16-8-9-28(15-19(16)25(30)31)10-12-34-23-3-2-11-33-23/h2-3,5-6,11,13-14,16,19,22,29H,4,7-10,12,15H2,1H3,(H,30,31)/t16-,19+,22+/m1/s1
SMILES:
COC1=CC2=C(C(=CN=C2C=C1)F)C(CCC3CCN(CC3C(=O)O)CCSC4=CC=CS4)O
Molecular Formula:
C25H29FN2O4S2
Molecular Weight:
504.6 g/mol
Viquidacin
CAS No.: 904302-98-3
Cat. No.: VC0546809
Molecular Formula: C25H29FN2O4S2
Molecular Weight: 504.6 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Viquidacin, also known as NXL-101, is an oral/iv antibiotic targeting Gram positive bacteria such as MRSA. In 2008 Novexel announced that it has discontinued development of viquidacin (NXL 101). The decision was based on QT interval prolongation, which was observed in healthy. |
|---|---|
| CAS No. | 904302-98-3 |
| Molecular Formula | C25H29FN2O4S2 |
| Molecular Weight | 504.6 g/mol |
| IUPAC Name | (3R,4R)-4-[(3S)-3-(3-fluoro-6-methoxyquinolin-4-yl)-3-hydroxypropyl]-1-(2-thiophen-2-ylsulfanylethyl)piperidine-3-carboxylic acid |
| Standard InChI | InChI=1S/C25H29FN2O4S2/c1-32-17-5-6-21-18(13-17)24(20(26)14-27-21)22(29)7-4-16-8-9-28(15-19(16)25(30)31)10-12-34-23-3-2-11-33-23/h2-3,5-6,11,13-14,16,19,22,29H,4,7-10,12,15H2,1H3,(H,30,31)/t16-,19+,22+/m1/s1 |
| Standard InChI Key | USGHRRVFKSLEJT-WVBUVRCRSA-N |
| Isomeric SMILES | COC1=CC2=C(C(=CN=C2C=C1)F)[C@H](CC[C@@H]3CCN(C[C@@H]3C(=O)O)CCSC4=CC=CS4)O |
| SMILES | COC1=CC2=C(C(=CN=C2C=C1)F)C(CCC3CCN(CC3C(=O)O)CCSC4=CC=CS4)O |
| Canonical SMILES | COC1=CC2=C(C(=CN=C2C=C1)F)C(CCC3CCN(CC3C(=O)O)CCSC4=CC=CS4)O |
| Appearance | Solid powder |
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